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Compound of Interest

Compound Name:
6-Bromo-3-formyl-4-

indazolecarboxylic acid

CAS No.: 885523-80-8

Cat. No.: B3293927

Get Quote

Executive Summary
The indazole (benzo[c]pyrazole) scaffold represents a "privileged structure" in modern

medicinal chemistry, particularly for ATP-competitive kinase inhibition. Its planar, bicyclic

heteroaromatic architecture serves as a high-fidelity bioisostere for the purine ring of ATP,

enabling precise hydrogen bonding within the kinase hinge region.

This guide analyzes the structural utility of indazoles, detailing the causality between

substitution patterns and kinase selectivity (SAR), providing robust synthetic pathways, and

outlining self-validating experimental protocols. It is designed for medicinal chemists and

pharmacologists seeking to optimize potency while mitigating off-target liabilities.

Structural Basis of Efficacy: The Hinge Interaction
The primary utility of the indazole scaffold lies in its ability to mimic the adenine moiety of ATP.

However, unlike the indole scaffold, the indazole possesses two nitrogen atoms (N1 and N2),

introducing a critical variable: tautomerism.
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Tautomeric Tuning and H-Bonding
In solution, 1H-indazole is thermodynamically favored over 2H-indazole. However, within the

hydrophobic confinement of the ATP-binding pocket, the energy penalty for tautomerization is

often compensated by the formation of high-affinity hydrogen bonds with the kinase hinge

region.

Donor-Acceptor Motifs: The indazole core typically engages the hinge region (e.g., the

backbone amide of Glu/Cys residues) via a bidentate interaction.

N1 (Pyridine-like): Acts as a Hydrogen Bond Acceptor (HBA).

N2 (Pyrrole-like): Acts as a Hydrogen Bond Donor (HBD) when protonated.

Bioisosterism: This N1-acceptor/N2-donor motif closely mimics the N1/N6 motif of adenine,

allowing the scaffold to "trick" the kinase into binding.

Visualization of Binding Mode
The following diagram illustrates the canonical binding mode of an indazole inhibitor (e.g.,

Axitinib-like) within the VEGFR2 hinge region, highlighting the critical H-bond network.
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Caption: Schematic representation of the bidentate hydrogen bonding network between the

indazole core and the kinase hinge backbone residues.
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Strategic Substitution & SAR
To transition from a generic ATP binder to a selective drug candidate, substituents must be

strategically placed to exploit specific pockets (Gatekeeper, Solvent Front, DFG motif).

The C3 Vector: The Selectivity Switch
The C3 position is arguably the most critical vector for modification.

Mechanism: Substituents at C3 extend towards the "Gatekeeper" residue (e.g., T315 in ABL,

T790 in EGFR).

Strategy: Bulky hydrophobic groups (e.g., styryl, aryl) at C3 can induce a "DFG-out"

conformation (Type II inhibition) or exploit small gatekeepers (Type I).

Example: In Axitinib, the C3-styryl group provides rigid extension to interact with the

hydrophobic back pocket.

The C5/C6 Vectors: Solubility and Solvent Exposure
The benzene ring of the indazole (positions 4, 5, 6, 7) typically faces the solvent front or the

ribose binding pocket.

C5/C6 Modification: Ideal for attaching solubilizing groups (e.g., morpholine, piperazine)

without disrupting the primary hinge binding. This is seen in Entrectinib, where the piperazine

moiety improves pharmacokinetic properties.

Summary of SAR Logic
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Synthetic Methodologies
Reliable access to functionalized indazoles is a prerequisite for library generation. The

following workflow describes the "Suzuki-Miyaura Strategy," which is preferred for its modularity

at the C3 position.

Synthesis Workflow Diagram
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Starting Material:
2-Fluoro-benzaldehyde

Step 1: Hydrazine Cyclization
(Formation of Indazole Core)

Intermediate:
1H-Indazole

Step 2: C3-Iodination
(I2, KOH, DMF)

Intermediate:
3-Iodo-1H-indazole

Step 3: Protection (SEM/THP)
(Optional but recommended)

Step 4: Suzuki-Miyaura Coupling
(Ar-B(OH)2, Pd(dppf)Cl2)

Final Product:
3-Aryl-Indazole Inhibitor

Click to download full resolution via product page

Caption: Modular synthetic route for generating 3-aryl-indazole libraries via sequential

iodination and Palladium-catalyzed cross-coupling.
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Detailed Protocol: Synthesis of 3-Iodo-1H-Indazole (Key
Intermediate)
This protocol is self-validating; the appearance of a solid precipitate and disappearance of the

starting material on TLC (Hexane:EtOAc 3:1) confirms progress.[1][2]

Reagents: 1H-Indazole (1.0 eq), Iodine (1.1 eq), KOH (1.1 eq), DMF (5 mL/mmol).

Procedure:

Dissolve 1H-indazole in DMF at room temperature.

Add KOH pellets followed by portion-wise addition of Iodine.

Stir at 25°C for 4 hours. Checkpoint: Solution turns from dark purple to light orange as

iodine is consumed.

Quench: Pour reaction mixture into 10% aqueous NaHSO3 (sodium bisulfite) to reduce

unreacted iodine.

Isolation: A white/yellow precipitate forms immediately. Filter, wash with water, and dry

under vacuum.

Validation: 1H NMR (DMSO-d6) should show loss of the C3-proton signal (typically ~8.0

ppm).

Case Studies: Clinical Validation
The translational success of the indazole scaffold is evidenced by FDA-approved oncology

drugs.[1]

Axitinib (Inlyta®)
Target: VEGFR1/2/3, PDGFR, c-KIT.

Structure: 3-styryl-indazole derivative.
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Mechanism: Binds in the DFG-out conformation (Type II).[3] The indazole N2 acts as a H-

bond donor to the backbone carbonyl of Glu917, and N1 accepts from Cys919. The C3-styryl

group penetrates the hydrophobic pocket created by the DFG-out shift.

Clinical Relevance: Used in Renal Cell Carcinoma (RCC).[4][5]

Entrectinib (Rozlytrek®)
Target: TRKA/B/C, ROS1, ALK.[6][7]

Structure: Indazole-carboxamide core.

Mechanism: The indazole core anchors to the hinge. The C5-substituent (containing a

piperazine) projects into the solvent front, improving CNS penetration—a critical feature for

treating brain metastases in ROS1+ NSCLC.

Experimental Protocol: TR-FRET Kinase Assay
To validate the potency of synthesized indazole derivatives, a Time-Resolved Fluorescence

Resonance Energy Transfer (TR-FRET) assay is recommended due to its high signal-to-noise

ratio and resistance to compound fluorescence.

Assay Principle
Detects the phosphorylation of a specific peptide substrate by the kinase.

Donor: Europium-labeled anti-phosphotyrosine antibody.

Acceptor: ULight™-labeled peptide substrate.

Signal: Phosphorylation brings Donor and Acceptor into proximity, generating FRET

(Emission at 665 nm).

Step-by-Step Methodology
Preparation: Dilute compounds in 100% DMSO (10-point dose-response).

Kinase Reaction:
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Mix Kinase (e.g., VEGFR2, 0.5 nM final), Peptide Substrate (50 nM), and Compound (1%

DMSO final) in Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01%

Tween-20).

Incubate 15 min at RT (pre-incubation).

Initiate reaction by adding ATP (at Km concentration, typically 10-100 µM).

Incubate for 60 min at RT.

Detection:

Add Detection Mix (Eu-Antibody + EDTA to stop reaction).

Incubate 60 min.

Readout: Measure fluorescence on a multimode plate reader (Excitation: 320nm, Emission:

615nm & 665nm).

Analysis: Calculate Ratio (665/615). Plot % Inhibition vs. Log[Compound] to determine IC50.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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